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Compound of Interest

2,3-Dihydrobenzo[bj[1,4]dioxine-2-
Compound Name:

carbaldehyde
CAS No.: 64179-67-5
Cat. No.: B1222616

Get Quote

Executive Summary & Compound Identity

2,3-Dihydrobenzolb]dioxine-2-carbaldehyde (also known as 1,4-benzodioxan-2-
carboxaldehyde) is a critical chiral scaffold in medicinal chemistry. It serves as a key
intermediate in the synthesis of alpha-adrenergic antagonists (e.g., Doxazosin analogues) and
various neolignan natural products.

Unlike its regioisomer (1,4-benzodioxan-6-carboxaldehyde), where the formyl group is attached
to the aromatic ring, the 2-carbaldehyde features the functional group directly on the
heterocyclic dioxane ring. This creates a stereocenter at the C2 position, making spectroscopic
validation essential for confirming regiochemistry and purity during synthesis.
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Attribute Details

IUPAC Name 2,3-Dihydro-1,4-benzodioxine-2-carbaldehyde
CAS Number 64179-67-5

Molecular Formula CoHsOs3

Molecular Weight 164.16 g/mol

Physical State Colorless to pale yellow oil / Low-melting solid

Soluble in CHCIs, DMSO, MeOH; sparingly

Solubilit
y soluble in water

Synthesis & Impurity Profile Context

To interpret the spectra accurately, one must understand the genesis of the sample. The
compound is typically synthesized via two primary routes:

o Oxidation of 2-hydroxymethyl-1,4-benzodioxane: Uses reagents like IBX or Swern oxidation.
o Common Impurity: Residual alcohol (broad OH stretch ~3400 cm~1).

¢ Cyclization of Catechol with 2,3-dihalopropanal derivatives:
o Common Impurity: Regioisomers or uncyclized phenolic intermediates.

The following flowchart outlines the synthesis and fragmentation logic used in structural
confirmation:
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Figure 1: Synthetic pathway and critical spectroscopic checkpoints for purity analysis.

Detailed Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR signature of this molecule is defined by the ABX system of the heterocyclic ring

protons and the distinct aldehyde proton.

'H NMR Data (400 MHz, CDCls)

The C2 proton is the key diagnostic handle. It appears as a multiplet due to coupling with the

C3 methylene protons and the aldehyde proton.

© 2026 BenchChem. All rights reserved. 3/10

Tech Support


https://www.benchchem.com/product/b1222616/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-2-3-dihydrobenzo-b-dioxine-2-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Mult.[1][2][3]

Coupling

Shift (8, ppm) (4] Int.[5][6][7] Assignment Constants (Hz)
I Notes
J=1.5Hz.

9.75 d 1H CHO (Aldehyde)
Coupled to H-2.
Overlapping
multiplets typical

Ar-H (Benzene P P

6.80 — 6.95 m 4H ) of 1,2-

Ring) ) ]
disubstituted
benzenes.

J values approx
2.5,4.0,7.0 Hz.

H-2 (Chiral )

472 ddd 1H Deshielded by

Center) ]
adjacent oxygen
and carbonyl.
J=115,25Hz

H-3a )

4.38 dd 1H (Geminal +

(Heterocycle) o
Vicinal).

H-3b

4.25 dd 1H J=11.5,7.0 Hz.

(Heterocycle)

Expert Insight:

 Differentiation from 6-isomer: The 6-carbaldehyde isomer would show a simplified ethylene

bridge (singlet or tight multiplet ~4.3 ppm) and a distinct aromatic pattern (singlet/doublet

separation). The 2-carbaldehyde shows a complex aliphatic region (3 distinct protons) and a

clustered aromatic region.

e Coupling: The small coupling (J ~1.5 Hz) between the aldehyde proton and H-2 is diagnostic

of the -CHO group attached to a secondary carbon.

13C NMR Data (100 MHz, CDCIs)
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Infrared (IR) Spectroscopy

IR is the fastest method to confirm the oxidation state (Aldehyde vs. Alcohol vs. Acid).

© 2026 BenchChem. All rights reserved.

5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Wavenumber . . . .
Intensity Assignment Diagnostic Value

(cm™)
Fermi resonance
doublet; distinguishes

2850, 2750 Weak C-H (Aldehyde)
aldehyde from
ketone/acid.
Carbonyl group.
Higher freq. than

1735 - 1745 Strong C=0 Stretch aromatic aldehyde
(=1700) due to lack of
conjugation.

) ] Benzene ring

1595, 1495 Medium C=C Aromatic )
breathing modes.
Aryl alkyl ether

1260, 1050 Strong C-O-C Stretch linkages of the dioxan
ring.
Ortho-disubstituted

750 Strong C-H Out-of-plane

benzene ring.

Mass Spectrometry (MS)

lonization Mode: Electron Impact (El, 70 eV)
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Figure 2: Primary fragmentation pathways observed in EI-MS.

Experimental Protocols
Sample Preparation for NMR
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e Solvent: CDCIs (Chloroform-d) is the standard solvent.
e Concentration: Dissolve ~10 mg of the aldehyde in 0.6 mL of solvent.

» Note: Ensure the solvent is acid-free (filter through basic alumina if necessary) to prevent
acid-catalyzed acetal formation or polymerization of the aldehyde.

Quality Control: Distinguishing from Impurities

During drug development, the most common issue is the presence of the carboxylic acid (from
air oxidation) or the starting alcohol.

Carboxylic Acid Alcohol (Start
Feature Aldehyde (Target) . .
(Impurity) Material)
CHO singlet @ 9.7 Broad COOH @ 10- CH2-OH multiplet @
1H NMR
ppm 12 ppm 3.8 ppm
No C=0; CH2 @ ~62
13C NMR C=0 @ 196 ppm C=0 @ ~170 ppm
ppm
1700 cm~1 (broad) +
IR 1735 cm~1 (sharp) oH 3400 cm~t (broad OH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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